Ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate hydrobromide
Overview
Description
Ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate hydrobromide is a useful research compound. Its molecular formula is C12H16BrNO3 and its molecular weight is 302.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Metabolite Analysis
Wang et al. (2007) investigated the metabolites of a related compound, ethyl 6-methoxyl-2-naphthyl ethyl-2-(4-nitrobenzyl)-6,7-dimethoxyl-1,2,3,4-tetrahydroisoquinoline hydrobromide in rats. They used LC-MS/MS to identify phase I and phase II metabolites in various biological samples, providing a method for metabolite screening and identification (Wang, Song, Hang, & Zhang, 2007).
Photodegradation Study
Jiang et al. (2007) focused on the photodegradation products of a similar compound, using HPLC-MS and spectroscopic methods. This study is significant for understanding the stability and degradation pathways of related tetrahydroisoquinoline compounds (Jiang, Song, Hang, & Zhang, 2007).
Enzymatic Hydrolysis and Synthesis
Paál et al. (2008) demonstrated the synthesis of enantiomers of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid via dynamic kinetic resolution. This method is crucial for producing high-purity enantiomers, important in medicinal chemistry (Paál, Liljeblad, Kanerva, Forró, & Fülöp, 2008).
Dynamic Kinetic Hydrolysis
Forró et al. (2016) developed an efficient method for synthesizing enantiopure 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, a precursor in the synthesis of modulators of nuclear receptors. This research highlights the importance of enantiomerically pure compounds in drug development (Forró, Megyesi, Paál, & Fülöp, 2016).
Chemical Reactions and Derivatives
Surikova et al. (2008) explored the reactions of ethyl 2,3-dioxopyrrolo[2,1-a]isoquinoline-1-carboxylates with nitrogen-centered nucleophiles. Their findings are pivotal for understanding the chemical behavior and potential applications of these compounds in synthesis (Surikova, Mikhailovskii, Polygalova, & Vakhrin, 2008).
Stereoselective Hydrolysis
Sánchez et al. (2001) evaluated the use of animal liver acetone powders for the resolution of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, providing a method for obtaining specific enantiomers under mild conditions (Sánchez, Luna, Pérez, Manjarrez, & Solís, 2001).
Synthesis of Derivatives
Aghekyan and Panosyan (2016) synthesized dihydroisoquinoline carboxamides, showing the versatility of tetrahydroisoquinoline derivatives in chemical synthesis (Aghekyan & Panosyan, 2016).
properties
IUPAC Name |
ethyl 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate;hydrobromide | |
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InChI |
InChI=1S/C12H15NO3.BrH/c1-2-16-12(15)11-10-4-3-9(14)7-8(10)5-6-13-11;/h3-4,7,11,13-14H,2,5-6H2,1H3;1H | |
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InChI Key |
RCIASJYKWNZKML-UHFFFAOYSA-N | |
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Canonical SMILES |
CCOC(=O)C1C2=C(CCN1)C=C(C=C2)O.Br | |
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Molecular Formula |
C12H16BrNO3 | |
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Molecular Weight |
302.16 g/mol | |
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Retrosynthesis Analysis
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